Cas no 324540-85-4 (2-({3-bromo-5,7-dimethylimidazo1,2-apyrimidin-2-yl}methyl)sulfanyl-1,3-benzoxazole)

• Product Name: 2-({3-bromo-5,7-dimethylimidazo1,2-apyrimidin-2-yl}methyl)sulfanyl-1,3-benzoxazole
• CAS No: 324540-85-4
• MF: C₁₆H₁₃BrN₄OS
• MW: 389.269620656967
• CID: 6448944
• Update Time: 2025-10-29

2-({3-bromo-5,7-dimethylimidazo1,2-apyrimidin-2-yl}methyl)sulfanyl-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 2-({3-bromo-5,7-dimethylimidazo1,2-apyrimidin-2-yl}methyl)sulfanyl-1,3-benzoxazole
• 2-(((3-bromo-5,7-dimethylimidazo[1,2-a]pyrimidin-2-yl)methyl)thio)benzo[d]oxazole
• Imidazo[1,2-a]pyrimidine, 2-[(2-benzoxazolylthio)methyl]-3-bromo-5,7-dimethyl-

• Inchi： 1S/C16H13BrN4OS/c1-9-7-10(2)21-14(17)12(19-15(21)18-9)8-23-16-20-11-5-3-4-6-13(11)22-16/h3-7H,8H2,1-2H3
• InChI Key： UQDCURYGCLBBAC-UHFFFAOYSA-N
• SMILES： C12=NC(CSC3=NC4=CC=CC=C4O3)=C(Br)N1C(C)=CC(C)=N2

Experimental Properties

• Density: 1.67±0.1 g/cm3(Predicted)
• pka: 3.12±0.30(Predicted)

Additional information on 2-({3-bromo-5,7-dimethylimidazo1,2-apyrimidin-2-yl}methyl)sulfanyl-1,3-benzoxazole

Introduction to 2-({3-bromo-5,7-dimethylimidazo1,2-apyrimidin-2-yl}methyl)sulfanyl-1,3-benzoxazole (CAS No: 324540-85-4)

2-({3-bromo-5,7-dimethylimidazo1,2-apyrimidin-2-yl}methyl)sulfanyl-1,3-benzoxazole is a highly sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 324540-85-4, represents a fusion of structural complexity and biological potential, making it a subject of intense research interest. The molecular architecture of this compound incorporates multiple pharmacophoric elements that are known to interact with biological targets in diverse and meaningful ways.

The core structure of 2-({3-bromo-5,7-dimethylimidazo1,2-apyrimidin-2-yl}methyl)sulfanyl-1,3-benzoxazole is characterized by a benzoxazole moiety linked to a sulfanyl group and an imidazo[1,2-a]pyrimidine derivative. The presence of the bromo substituent on the imidazo[1,2-a]pyrimidine ring enhances its reactivity and potential for further functionalization, which is a common strategy in drug discovery to modulate binding affinity and selectivity. This particular arrangement of functional groups suggests a multifaceted interaction profile with biological receptors.

In recent years, there has been a surge in the exploration of heterocyclic compounds for their therapeutic applications. The benzoxazole scaffold is particularly well-studied for its role in various pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of the imidazo[1,2-a]pyrimidine unit into the benzoxazole framework introduces additional layers of biological activity that can be exploited for therapeutic benefit. This combination has been shown to exhibit promising results in preclinical studies, particularly in the context of targeting enzymes and receptors involved in cancer progression.

The sulfanyl group in the molecule further contributes to its pharmacological profile by potentially enhancing solubility and bioavailability. Sulfanyl-containing compounds are known to exhibit a range of biological activities due to their ability to form hydrogen bonds and interact with metal ions. These interactions can be crucial for modulating enzyme activity and receptor binding. The specific positioning of the sulfanyl group in 2-({3-bromo-5,7-dimethylimidazo1,2-apyrimidin-2-yl}methyl)sulfanyl-1,3-benzoxazole suggests that it may play a critical role in determining the compound's overall biological activity.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases and other enzymes that are aberrantly expressed or activated in cancer cells. Kinases are key players in signal transduction pathways that regulate cell growth, division, and survival. By inhibiting these enzymes, compounds like 2-({3-bromo-5,7-dimethylimidazo1,2-apyrimidin-2-yl}methyl)sulfanyl-1,3-benzoxazole can disrupt these pathways and induce apoptosis or cell cycle arrest in cancer cells. Recent studies have highlighted the importance of targeting multiple kinases simultaneously to improve therapeutic efficacy and reduce the likelihood of resistance development.

The bromo substituent on the imidazo[1,2-a]pyrimidine ring also presents opportunities for further chemical manipulation through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions can be used to introduce additional functional groups or alter the electronic properties of the molecule. Such modifications can fine-tune the pharmacological profile of 2-{3-bromo-5,7-dimethylimidazo1,2-apyrimidin-2-yl}methyl)sulfanyl-1,3-benzoxazole for specific therapeutic applications.

In addition to its potential as an anti-cancer agent, this compound may also exhibit other biological activities that have yet to be fully explored. For instance, it could interact with receptors or enzymes involved in inflammatory processes or neurodegenerative diseases. The benzoxazole scaffold is known to have anti-inflammatory properties due to its ability to modulate cytokine production and inhibit inflammatory enzymes such as COX and LOX. The presence of additional functional groups like the sulfanyl moiety could further enhance these effects.

The synthesis of 2-{3-bromo-5,7-dimethylimidazo1,2-apyrimidin-2-yl}methyl)sulfanyl-1,3-benzoxazole involves multiple steps that require careful optimization to ensure high yield and purity. The key steps typically include condensation reactions to form the imidazo[1,2-a]pyrimidine ring system followed by bromination at the appropriate position on the ring. Subsequent coupling reactions with benzoxazole derivatives would then introduce the sulfanyl group at the desired position on the molecule.

The use of modern computational methods has become increasingly important in optimizing synthetic routes for complex molecules like this one. Techniques such as density functional theory (DFT) calculations can provide insights into reaction mechanisms and help predict optimal reaction conditions. Additionally, molecular modeling studies can predict how different conformations of 2-{} will interact with biological targets at an atomic level.

In conclusion,the multifaceted structureof 2-{} makes it a promising candidate for further investigation in pharmaceutical researchparticularly dueto its potential as an inhibitorof kinasesand other enzymes involvedin cancer progression,as well as its potentialfor additional biological activities relatedto inflammation or neurodegenerative diseases,which are areas where benzoxazole derivatives have shown promise.